Cas no 1797555-17-9 (2-(aminomethyl)-3-methylbutylbenzene hydrochloride)

• Product Name: 2-(aminomethyl)-3-methylbutylbenzene hydrochloride
• CAS No: 1797555-17-9
• MF: C₁₂H₂₀ClN
• MW: 213.74690246582
• CID: 4614778
• PubChem ID: 75493795
• Update Time: 2025-06-10

2-(aminomethyl)-3-methylbutylbenzene hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(aminomethyl)-3-methylbutyl]benzene hydrochloride
• 2-benzyl-3-methylbutan-1-amine;hydrochloride
• Z1809367550
• 2-(aminomethyl)-3-methylbutylbenzene hydrochloride

• Inchi： 1S/C12H19N.ClH/c1-10(2)12(9-13)8-11-6-4-3-5-7-11;/h3-7,10,12H,8-9,13H2,1-2H3;1H
• InChI Key： RHOCUQALISNYHE-UHFFFAOYSA-N
• SMILES： Cl.NCC(CC1C=CC=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 125
• Topological Polar Surface Area: 26

Additional information on 2-(aminomethyl)-3-methylbutylbenzene hydrochloride

Introduction to 2-(Aminomethyl)-3-Methylbutylbenzene Hydrochloride (CAS No. 1797555-17-9)

2-(Aminomethyl)-3-methylbutylbenzene hydrochloride, with the CAS number 1797555-17-9, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes an aminomethyl group and a substituted benzene ring. The hydrochloride salt form enhances its solubility and stability, making it a valuable reagent in various scientific studies.

The molecular formula of 2-(aminomethyl)-3-methylbutylbenzene hydrochloride is C₁₂H₁₉N·HCl, and its molecular weight is approximately 208.74 g/mol. The compound is a white crystalline solid at room temperature and is highly soluble in water and common organic solvents such as ethanol and methanol. These properties make it an ideal candidate for use in solution-based reactions and formulations.

In the realm of pharmaceutical research, 2-(aminomethyl)-3-methylbutylbenzene hydrochloride has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its interactions with various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits selective inhibition of a specific enzyme involved in the metabolism of certain neurotransmitters. This finding suggests that it could be developed into a therapeutic agent for neurological disorders such as Parkinson's disease and Alzheimer's disease.

Beyond its potential therapeutic applications, 2-(aminomethyl)-3-methylbutylbenzene hydrochloride has also been explored for its use as an intermediate in the synthesis of more complex molecules. Its versatile functional groups allow for a wide range of chemical modifications, making it a valuable building block in organic synthesis. Researchers have utilized this compound to synthesize novel derivatives with enhanced biological activities, such as improved potency and reduced side effects.

The safety profile of 2-(aminomethyl)-3-methylbutylbenzene hydrochloride has been extensively evaluated through various toxicological studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any chemical reagent, appropriate handling and storage precautions should be followed to ensure safety in laboratory settings.

In terms of environmental impact, the production and disposal of 2-(aminomethyl)-3-methylbutylbenzene hydrochloride should adhere to established guidelines to minimize ecological harm. Green chemistry principles are increasingly being applied to the synthesis of this compound to reduce waste generation and improve sustainability.

The market demand for 2-(aminomethyl)-3-methylbutylbenzene hydrochloride is expected to grow in the coming years, driven by advancements in pharmaceutical research and the increasing need for novel therapeutic agents. Key players in the industry are investing in research and development to optimize the production processes and explore new applications for this compound.

In conclusion, 2-(aminomethyl)-3-methylbutylbenzene hydrochloride (CAS No. 1797555-17-9) is a versatile and promising compound with significant potential in both pharmaceutical and chemical research. Its unique molecular structure, favorable physicochemical properties, and promising biological activities make it an important reagent for scientists working in these fields. As research continues to uncover new applications and improve our understanding of its mechanisms of action, this compound is likely to play an increasingly important role in the development of innovative solutions for various health challenges.